Cas no 202124-79-6 (2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-9-(hydroxymethyl)-1-methyl-)

2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-9-(hydroxymethyl)-1-methyl- structure
202124-79-6 structure
Product Name:2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-9-(hydroxymethyl)-1-methyl-
CAS No:202124-79-6
MF:C15H12O6
MW:288.252184867859
CID:284713
PubChem ID:71359011
Update Time:2025-04-19

2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-9-(hydroxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-9-(hydroxymethyl)-1-methyl-
    • Isostrepsilicacid
    • 3,7-dihydroxy-9-(hydroxymethyl)-1-methyldibenzofuran-2-carboxylic acid
    • 202124-79-6
    • CHEMBL4061950
    • 3,7-Dihydroxy-9-(hydroxymethyl)-1-methyldibenzo[b,d]furan-2-carboxylic acid
    • DTXSID00782899
    • Inchi: 1S/C15H12O6/c1-6-12(15(19)20)9(18)4-11-13(6)14-7(5-16)2-8(17)3-10(14)21-11/h2-4,16-18H,5H2,1H3,(H,19,20)
    • InChI Key: SKMSPRLCPQGHNI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(CO)C=2C2C(C)=C(C(=O)O)C(=CC1=2)O)O

Computed Properties

  • Exact Mass: 288.06336
  • Monoisotopic Mass: 288.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 111.13
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